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Compound of Interest

Compound Name: Diethyl methyl malonate

Cat. No.: B8451518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of diethyl
methyl malonate, a key intermediate in various organic syntheses, including the production of

pharmaceuticals. Understanding its solubility is critical for process optimization, reaction

condition selection, and formulation development. This document collates available quantitative

and qualitative data, outlines a detailed experimental protocol for solubility determination, and

presents a visual workflow for clarity.

Physicochemical Properties
Property Value Reference

Molecular Formula C8H14O4 [1][2]

Molecular Weight 174.19 g/mol [1]

Appearance Colorless mobile liquid [3][4]

Density 1.022 g/mL at 20 °C [4]

Boiling Point 198-199 °C [4]

Flash Point 170 °F (77 °C) [5]

pKa 13.13 ± 0.46 (Predicted) [4]
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Aqueous Solubility Data
The solubility of diethyl methyl malonate in water is generally described as slight or limited.[3]

[6] Quantitative data is sparse in publicly available literature, with some sources providing

estimated or experimental values under specific conditions.

Solubility
Value

Temperature pH Notes Reference

4438 mg/L 25 °C Not Specified Estimated value. [5]

1000 mg/L Not Specified Not Specified - [4]

"Slightly soluble" Not Specified Not Specified
Qualitative

description.
[3][7]

"Immiscible" Not Specified

8 (for a

1000mg/L

solution at 20°C)

Qualitative

description.
[4]

The variation in reported values highlights the importance of precise experimental

determination for specific applications. Factors such as temperature, pH, and the presence of

other solutes can significantly influence solubility.

Experimental Protocol for Solubility Determination
The following is a standardized experimental protocol for the determination of diethyl methyl
malonate solubility in water, based on the principle of reaching equilibrium saturation.

1. Materials and Equipment:

Diethyl methyl malonate (high purity)

Deionized water

Thermostatically controlled shaker or magnetic stirrer

Analytical balance
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Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid

Chromatograph (HPLC)

Centrifuge (optional)

2. Preparation of Standard Solutions:

Accurately prepare a stock solution of diethyl methyl malonate in a suitable organic solvent

(e.g., ethanol, acetonitrile).

From the stock solution, prepare a series of standard solutions of known concentrations to

create a calibration curve.

3. Saturation Procedure:

Add an excess amount of diethyl methyl malonate to a known volume of deionized water in

a sealed container (e.g., a screw-cap vial). The presence of an undissolved phase is

essential to ensure saturation.

Place the container in the thermostatically controlled shaker set to the desired temperature

(e.g., 25 °C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to allow the system to reach

equilibrium.

4. Sample Preparation and Analysis:

After the equilibration period, cease agitation and allow the mixture to stand undisturbed for

several hours to permit phase separation. Centrifugation can be used to accelerate this

process.

Carefully withdraw a known volume of the clear, aqueous supernatant using a pipette. To

avoid transferring any undissolved diethyl methyl malonate, it is crucial to use a syringe

filter during this step.
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Dilute the filtered aqueous sample with a suitable solvent to a concentration that falls within

the linear range of the analytical instrument.

Analyze the diluted sample using a pre-calibrated GC-FID or HPLC method to determine the

concentration of diethyl methyl malonate.

5. Calculation of Solubility:

Using the calibration curve, determine the concentration of diethyl methyl malonate in the

diluted sample.

Calculate the original concentration in the saturated aqueous solution by accounting for the

dilution factor.

Express the solubility in desired units, such as mg/L or mol/L.

It is recommended to perform the experiment in triplicate to ensure the reproducibility of the

results.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of diethyl
methyl malonate's aqueous solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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